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Compound of Interest

Compound Name: 1-(4-Nitrophenyl)piperidine

Cat. No.: B1293623 Get Quote

This guide provides an in-depth overview of the melting and boiling points of 1-(4-
Nitrophenyl)piperidine, tailored for researchers, scientists, and professionals in drug

development. It includes key physical data, detailed experimental protocols for property

determination, and logical diagrams to illustrate core concepts.

Core Physicochemical Data
The accurate determination of melting and boiling points is fundamental in the characterization

and purity assessment of chemical compounds. The following table summarizes the available

data for 1-(4-Nitrophenyl)piperidine.

Property Value Source

Melting Point 104-106°C [1][2]

Melting Point 104-105°C [3]

Boiling Point 363.5 ± 25.0 °C (Predicted) [1][2]

Experimental Protocols
The following sections detail standard laboratory procedures for the determination of melting

and boiling points, applicable to compounds such as 1-(4-Nitrophenyl)piperidine.

Melting Point Determination (Capillary Method)
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The capillary method is a widely used technique for determining the melting point of a solid.[4]

A small, powdered sample is heated in a capillary tube, and the temperature range over which

the substance melts is observed.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[5]

Glass capillary tubes (one end sealed)[6]

Thermometer

Mortar and pestle (for sample pulverization)

Procedure:

Sample Preparation: Ensure the sample of 1-(4-Nitrophenyl)piperidine is completely dry,

as moisture can depress the melting point.[6] Pulverize a small amount of the crystalline

solid into a fine powder.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to

collect a small amount of material.[5][6] Invert the tube and tap it gently on a hard surface to

pack the solid into the closed end. The packed sample height should be 2-3 mm for an

accurate measurement.[5][6]

Measurement: Place the loaded capillary tube into the heating block of the melting point

apparatus.[5][6]

Rapid Determination (Optional): Heat the sample rapidly to get an approximate melting point.

This allows for a more precise measurement in the subsequent trial.[5]

Accurate Determination: Allow the apparatus to cool to at least 15°C below the approximate

melting point.[6] Begin heating again at a slow, controlled rate (approximately 1-2°C per

minute) near the expected melting point.[5]

Recording the Melting Range: Record two temperatures:

T1: The temperature at which the first drop of liquid appears.
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T2: The temperature at which the entire sample has completely melted into a clear liquid.

The melting point is reported as the range from T1 to T2. A narrow melting range (0.5-2°C)

is indicative of a pure substance, whereas impurities tend to depress and broaden the

melting range.[5]

Boiling Point Determination (Thiele Tube Method)
For determining the boiling point of a liquid, especially with small sample volumes, the Thiele

tube method is highly effective.[7] This method relies on the principle that the boiling point is

the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric

pressure.[8][9]

Apparatus:

Thiele tube[7][8]

Thermometer

Small test tube (e.g., Durham tube)[7]

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Mineral oil or other suitable heating bath liquid[7][8]

Procedure:

Setup: Fill the Thiele tube with mineral oil to a level just above the side arm.[7][10]

Sample Preparation: Add a small amount (a few milliliters) of the liquid sample into the small

test tube.[9][11] Place a capillary tube, with its sealed end pointing upwards, into the test

tube.[7][8]

Assembly: Attach the test tube to the thermometer using a rubber band or thread, ensuring

the sample is level with the thermometer bulb.[7][8]
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Heating: Immerse the assembly into the Thiele tube, with the thermometer bulb positioned in

the center of the main tube.[7] Gently heat the side arm of the Thiele tube with a burner.[7][8]

The design of the tube facilitates the circulation of the oil, ensuring uniform heating.[8]

Observation: As the temperature rises, a stream of bubbles will begin to emerge from the

open end of the capillary tube. Continue gentle heating until a rapid and continuous stream

of bubbles is observed.[7][8]

Recording the Boiling Point: Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to be drawn back into the capillary tube.[7][8]

Visualized Workflows and Concepts
The following diagrams, generated using the DOT language, illustrate the experimental

workflows and key theoretical concepts.
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Melting Point Determination Workflow

Sample Preparation

Measurement

Data Recording

Dry the solid sample

Pulverize into a fine powder

Load 2-3 mm of sample
into a capillary tube

Place capillary in
melting point apparatus

Heat rapidly for
approximate melting point

Cool down and then heat
slowly (1-2°C/min)

Observe melting process

Record T1:
First liquid appears

Record T2:
Completely liquid

Report melting range (T1 - T2)
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Boiling Point Determination Workflow (Thiele Tube)

Apparatus Setup

Heating & Observation

Data Recording

Add sample to small test tube

Insert inverted capillary tube

Attach tube to thermometer

Immerse assembly in Thiele tube

Gently heat Thiele tube side arm

Observe for a rapid, continuous
stream of bubbles

Remove heat source

Allow apparatus to cool

Record temperature when liquid
enters the capillary tube

This temperature is the boiling point
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Effect of Purity on Melting Point

Properties

Properties

Pure Compound

Sharp Melting Point
(Narrow Range, e.g., 0.5-2°C)exhibits

Higher Melting Temperature

has a

Impure Compound

Broad Melting Point
(Wide Range)exhibits

Depressed (Lower)
Melting Temperature

has a

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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